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Compound of Interest

Compound Name: L-Biphenylalanine

Cat. No.: B555396 Get Quote

CAS Number: 155760-02-4

Introduction
L-Biphenylalanine, a non-proteinogenic amino acid, is a derivative of L-phenylalanine

distinguished by the presence of a biphenyl group attached to the phenyl ring. This structural

modification imparts unique properties, making it a valuable building block in medicinal

chemistry and drug discovery. Its increased lipophilicity and potential for pi-stacking interactions

allow for the design of novel peptides and small molecules with enhanced biological activity

and metabolic stability. This technical guide provides an in-depth overview of L-
Biphenylalanine, including its chemical properties, suppliers, and its application in the

development of therapeutic agents, supported by relevant experimental protocols and data.

Chemical and Physical Properties
L-Biphenylalanine is a white to off-white solid with the molecular formula C₁₅H₁₅NO₂ and a

molecular weight of 241.29 g/mol .[1][2] Key physical and chemical properties are summarized

in the table below.
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Property Value Reference(s)

CAS Number 155760-02-4 [1][3][4]

Molecular Formula C₁₅H₁₅NO₂ [1]

Molecular Weight 241.29 g/mol [1][2]

Appearance Solid, White to off-white [1]

Melting Point 227-229 °C [3]

Boiling Point 569.2 °C at 760 mmHg [3]

Density 1.19 g/cm³ [3]

Storage Temperature 4 °C [3]

Suppliers
L-Biphenylalanine is commercially available from various chemical suppliers. The purity and

available quantities may vary. Researchers should consult the suppliers' websites for the most

current information.

Supplier Purity Available Quantities

Sigma-Aldrich 98% Varies

MedchemExpress >98% 1 g and other sizes

Moldb 98% Varies

ChemicalBook Varies Varies

Applications in Drug Discovery and Development
The incorporation of unnatural amino acids like L-Biphenylalanine is a key strategy in modern

drug design to overcome the limitations of natural peptides, such as poor metabolic stability

and low bioavailability. The biphenyl moiety can enhance binding affinity to target proteins

through hydrophobic and aromatic interactions, and can also improve the pharmacokinetic

profile of a drug candidate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.medchemexpress.com/l-biphenylalanine.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ee544?context=bbe
https://pubchem.ncbi.nlm.nih.gov/compound/2761815
https://www.medchemexpress.com/l-biphenylalanine.html
https://www.medchemexpress.com/l-biphenylalanine.html
https://www.moldb.com/product/155760-02-4
https://www.medchemexpress.com/l-biphenylalanine.html
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ee544?context=bbe
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ee544?context=bbe
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ee544?context=bbe
https://www.sigmaaldrich.com/US/en/product/chemscenellcpreferredpartner/ciah987ee544?context=bbe
https://www.benchchem.com/product/b555396?utm_src=pdf-body
https://www.benchchem.com/product/b555396?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b555396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


While specific research explicitly detailing the biological activity of L-Biphenylalanine-

containing compounds is emerging, the broader class of phenylalanine derivatives has shown

significant promise in various therapeutic areas. A notable example is the development of novel

dipeptides with anti-cancer properties.

Case Study: L-Phenylalanine Dipeptides as Anti-
Prostate Cancer Agents
A recent study focused on the design and synthesis of novel L-phenylalanine dipeptide

derivatives and evaluated their inhibitory effects on prostate cancer cells.[5] One of the lead

compounds, designated 7c, demonstrated significant anti-tumor activity.[5]

Quantitative Biological Data for Compound 7c (an L-Phenylalanine Dipeptide Derivative)[5]

Parameter Cell Line Value

Inhibition Rate (at 3.0 µmol/L) PC3 83.72 ± 1.72%

IC₅₀ PC3

Not explicitly stated, but

significant inhibition observed

at µmol/L concentrations

These findings highlight the potential of designing peptides with phenylalanine scaffolds for

cancer therapy. The experimental workflow and methodologies used in this study can serve as

a valuable template for researchers working with L-Biphenylalanine.

Experimental Protocols
The following sections provide a generalized experimental workflow based on methodologies

reported for the synthesis and biological evaluation of L-phenylalanine dipeptide derivatives.[5]

These protocols can be adapted for research involving L-Biphenylalanine.

General Synthesis of L-Phenylalanine Dipeptides
The synthesis of L-phenylalanine dipeptides can be achieved through a multi-step process

involving condensation, hydrolysis, and coupling reactions.[5]
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Dipeptide Synthesis Workflow

Start Carbodiimide-mediated
condensation Hydrolysis Mixed anhydride

condensation
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Characterization

Dipeptide
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Click to download full resolution via product page

A diagram illustrating the potential targeting of DUSP1 and TNFSF9 by an L-Biphenylalanine-
containing peptide, leading to anti-cancer effects.

Conclusion
L-Biphenylalanine represents a promising scaffold for the design of novel therapeutic agents.

Its unique structural features offer the potential to enhance the pharmacological properties of

peptides and small molecules. The experimental protocols and findings from research on

related phenylalanine derivatives provide a solid foundation for scientists and drug

development professionals to explore the full therapeutic potential of L-Biphenylalanine.

Further investigation into the specific biological targets and signaling pathways modulated by

L-Biphenylalanine-containing compounds will be crucial for advancing these promising

molecules from the laboratory to clinical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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